Cas no 852061-94-0 (7-Bromo-5-fluoroquinoline)

• Product Name: 7-Bromo-5-fluoroquinoline
• CAS No: 852061-94-0
• MF: C₉H₅BrFN
• MW: 226.04510474205
• MDL: MFCD27929932
• CID: 2184180
• PubChem ID: 66600385
• Update Time: 2025-05-19

7-Bromo-5-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-5-fluoroquinoline
• 7-Bromo-5-fluoro-quinoline
• DB-264054
• CS-0456235
• MFCD27929932
• BEMBHBGFELMWHI-UHFFFAOYSA-N
• K10313
• SB39037
• SCHEMBL116193
• 852061-94-0

• MDL： MFCD27929932
• Inchi： 1S/C9H5BrFN/c10-6-4-8(11)7-2-1-3-12-9(7)5-6/h1-5H
• InChI Key： BEMBHBGFELMWHI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=CC=CN=C2C=1)F

Computed Properties

• Exact Mass: 224.95894g/mol
• Monoisotopic Mass: 224.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 7-Bromo-5-fluoroquinoline

7-Bromo-5-fluoroquinoline: A Comprehensive Overview

7-Bromo-5-fluoroquinoline, with the CAS number 852061-94-0, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its quinoline skeleton, which consists of a benzene ring fused to a pyridine ring, with bromine and fluorine substituents at the 7th and 5th positions, respectively. The unique electronic properties and structural features of this compound make it a valuable tool in various research and industrial applications.

The synthesis of 7-Bromo-5-fluoroquinoline typically involves multi-step organic reactions, often starting from quinoline derivatives. Researchers have explored various methodologies to optimize the synthesis process, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and coupling reactions. Recent advancements in catalytic systems and green chemistry have further enhanced the efficiency and sustainability of these synthetic routes. For instance, the use of palladium catalysts in cross-coupling reactions has enabled the precise installation of bromine and fluorine substituents on the quinoline framework.

7-Bromo-5-fluoroquinoline exhibits interesting photophysical properties due to its extended conjugation system. Studies have shown that this compound can act as a fluorescent probe for detecting specific analytes in complex matrices. For example, recent research has demonstrated its potential as a sensor for metal ions such as copper(II) and zinc(II) in aqueous solutions. The fluorescence intensity of 7-Bromo-5-fluoroquinoline changes significantly upon coordination with these metal ions, making it a promising candidate for analytical applications.

In the field of pharmacology, 7-Bromo-5-fluoroquinoline has been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can inhibit the growth of various cancer cell lines by targeting key enzymes involved in cell proliferation and survival. The bromine and fluorine substituents play a crucial role in modulating the bioactivity of the molecule, enhancing its selectivity and potency. Furthermore, computational studies using molecular docking techniques have provided insights into the binding interactions between 7-Bromo-5-fluoroquinoline and its target proteins, paving the way for rational drug design.

The material science applications of 7-Bromo-5-fluoroquinoline are equally intriguing. This compound has been explored as a building block for constructing advanced materials such as organic semiconductors and optoelectronic devices. Its high electron-deficient nature makes it suitable for applications in field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have reported the successful integration of 7-Bromo-5-fluoroquinoline-based materials into flexible electronics, showcasing their potential for next-generation technologies.

In terms of environmental impact, researchers have also examined the biodegradation and toxicity profiles of 7-Bromo-5-fluoroquinoline. While preliminary data suggest that this compound is not inherently toxic at low concentrations, further studies are required to fully understand its long-term effects on ecosystems. Regulatory agencies may need to establish guidelines for handling and disposing of this compound to minimize any potential risks.

The future outlook for CAS 852061-94-0, or 7-Bromo-5-fluoroquinoline, is bright given its versatility across multiple disciplines. Ongoing research is focused on optimizing its synthesis, expanding its application scope, and understanding its biological effects at a deeper level. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities for this compound in both academic and industrial settings.